Cas no 1248450-74-9 ((3-methoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine)

• Product Name: (3-methoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine
• CAS No: 1248450-74-9
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5167732
• PubChem ID: 61780718
• Update Time: 2025-06-10

(3-methoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (3-Methoxypropyl)[1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine
• 3-Methoxy-N-(1-(1-methyl-1h-pyrazol-4-yl)ethyl)propan-1-amine
• 1H-Pyrazole-4-methanamine, N-(3-methoxypropyl)-α,1-dimethyl-
• (3-methoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine

• Inchi： 1S/C10H19N3O/c1-9(11-5-4-6-14-3)10-7-12-13(2)8-10/h7-9,11H,4-6H2,1-3H3
• InChI Key： UYNBMAZPBBXFDY-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C)C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• XLogP3: 0.2
• Topological Polar Surface Area: 39.1

Additional information on (3-methoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine

Comprehensive Overview of (3-methoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine (CAS No. 1248450-74-9)

The compound (3-methoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine, identified by its CAS No. 1248450-74-9, has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This amine derivative features a 1-methyl-1H-pyrazol-4-yl moiety, which is increasingly recognized for its role in modulating biological activity. Researchers and industry professionals are particularly interested in its synthetic pathways, physicochemical properties, and structure-activity relationships (SAR), making it a subject of frequent queries in scientific databases and AI-driven literature searches.

One of the most searched topics related to CAS No. 1248450-74-9 revolves around its solubility and stability under various conditions. Recent studies highlight its compatibility with polar solvents, which is critical for formulation development. Additionally, the 3-methoxypropyl side chain introduces interesting lipophilicity characteristics, a property often explored in drug design to enhance membrane permeability. This aligns with current trends in bioavailability optimization, a hot topic in medicinal chemistry forums and pharmacokinetic studies.

The 1-methyl-1H-pyrazol-4-yl group in this compound is a recurring motif in heterocyclic chemistry, frequently discussed in contexts like enzyme inhibition and receptor binding. Users often search for its role in central nervous system (CNS) targeting or metabolic pathways, reflecting broader interests in neurological therapeutics and precision medicine. Furthermore, the compound’s synthetic scalability is a common query among process chemists, especially those working on green chemistry initiatives to reduce environmental impact.

From an SEO perspective, terms like "amine derivatives in drug discovery", "pyrazole-based compounds", and "CAS 1248450-74-9 applications" are highly relevant. These keywords resonate with audiences seeking cutting-edge research or industrial applications. Notably, the compound’s potential in crop protection formulations has also been explored, linking it to sustainable agriculture—a trending topic in agrochemical innovation.

In summary, (3-methoxypropyl)1-(1-methyl-1H-pyrazol-4-yl)ethylamine (CAS No. 1248450-74-9) represents a versatile scaffold with multidisciplinary relevance. Its chemical properties, synthetic accessibility, and biological implications make it a focal point for both academic and industrial research, addressing contemporary challenges in healthcare and agriculture.